Lymphostim

• CAS RN: 25085-03-4
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 2-methylprop-2-enoic acid;prop-2-enamide
• InChI: InChI=1S/C4H6O2.C3H5NO/c1-3(2)4(5)6;1-2-3(4)5/h1H2,2H3,(H,5,6);2H,1H2,(H2,4,5)
• InChI Key: YPEMKASELPCGPB-UHFFFAOYSA-N
• SMILES: CC(=C)C(=O)O.C=CC(=O)N
• synonyms: lymphostim; methacrylate-acrylamide copolyme

Description

Lymphostim, also known as this compound, is a useful research compound. Its molecular formula is C7H11NO3 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After 20 g of the obtained prepolymers were dissolved in 62 g of dimethyl sulfoxide, 6.71 g of glycidyl methacrylate, 504 mg of N,N-dimethyldodecylamine (catalyst), and 62.4 mg of hydroquinone (polymerization inhibitor) were added. The obtained solution was allowed to react for 7 hours at 140° C. in a nitrogen atmosphere. Acetone was added to the resultant solution to precipitate a polymer. The polymer was sufficiently washed to obtain 23.4 g of terminal methacrylate acrylamide macromonomer (weight average molecular weight: 1,400). It was confirmed that a polymerizable group was introduced into the terminal because H1-NMR(D20) 6.12, 5.70 ppm methacryloyl group olefin peak, and the acid value (0.057meq/g) decreased.